Cas no 1213362-28-7 ((R)-3-(4-Chlorophenyl)-β-alaninol)
(R)-3-(4-Chlorophenyl)-β-alaninol Chemical and Physical Properties
Names and Identifiers
-
- (gammaR)-gamma-Amino-4-chlorobenzenepropanol
- (3R)-3-amino-3-(4-chlorophenyl)propan-1-ol
- (R)-ss-(4-Chlorophenyl)alaninol
- CS-0168550
- (R)-3-Amino-3-(4-chloro-phenyl)-propan-1-ol
- EN300-1163986
- MFCD07784070
- A891809
- (R)-3-(4-chlorophenyl)-beta-alaninol, AldrichCPR
- DTXSID30654212
- 1213362-28-7
- (r)-3-(4-chlorophenyl)-beta-alaninol
- AKOS017344550
- (r)-3-amino-3-(4-chlorophenyl)propan-1-ol
- SCHEMBL16649881
- AS-37343
- (R)-3-(4-Chlorophenyl)-β-alaninol
-
- MDL: MFCD07784070
- Inchi: 1S/C9H12ClNO/c10-8-3-1-7(2-4-8)9(11)5-6-12/h1-4,9,12H,5-6,11H2/t9-/m1/s1
- InChI Key: JGNACDMQJLVKIU-SECBINFHSA-N
- SMILES: ClC1C=CC(=CC=1)[C@@H](CCO)N
Computed Properties
- Exact Mass: 185.06086
- Monoisotopic Mass: 185.0607417g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Solid
- Density: 1.216±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (9.5 g/l) (25 º C),
- PSA: 46.25
(R)-3-(4-Chlorophenyl)-β-alaninol Security Information
- Signal Word:Warning
- Hazard Statement: H319
- Warning Statement: P305+P351+P338
- Hazard Category Code: 36
- Safety Instruction: 26
-
Hazardous Material Identification:
- Storage Condition:Room temperature
(R)-3-(4-Chlorophenyl)-β-alaninol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019108410-5g |
(R)-3-Amino-3-(4-chlorophenyl)propan-1-ol |
1213362-28-7 | 95% | 5g |
$578.20 | 2023-09-04 | |
| Fluorochem | 034404-250mg |
R)-?-(4-Chlorophenyl)alaninol |
1213362-28-7 | 97% | 250mg |
£118.00 | 2022-03-01 | |
| Fluorochem | 034404-1g |
R)-?-(4-Chlorophenyl)alaninol |
1213362-28-7 | 97% | 1g |
£436.00 | 2022-03-01 | |
| AstaTech | 58178-0.25/G |
(R)-3-(4-CHLOROPHENYL)-BETA-ALANINOL |
1213362-28-7 | 97% | 0.25g |
$119 | 2023-09-16 | |
| AstaTech | 58178-1/G |
(R)-3-(4-CHLOROPHENYL)-BETA-ALANINOL |
1213362-28-7 | 97% | 1g |
$447 | 2023-09-16 | |
| Apollo Scientific | OR913669-250mg |
(R)-3-(4-Chlorophenyl)-beta-alaninol |
1213362-28-7 | 97% | 250mg |
£250.00 | 2025-02-20 | |
| Apollo Scientific | OR913669-1g |
(R)-3-(4-Chlorophenyl)-beta-alaninol |
1213362-28-7 | 97% | 1g |
£605.00 | 2025-02-20 | |
| abcr | AB284306-250 mg |
(R)-3-Amino-3-(4-chloro-phenyl)-propan-1-ol, 97%; . |
1213362-28-7 | 97% | 250mg |
€290.90 | 2023-06-22 | |
| abcr | AB284306-1 g |
(R)-3-Amino-3-(4-chloro-phenyl)-propan-1-ol, 97%; . |
1213362-28-7 | 97% | 1g |
€529.30 | 2023-06-22 | |
| TRC | C382898-10mg |
(R)-3-(4-Chlorophenyl)-β-alaninol |
1213362-28-7 | 10mg |
$ 50.00 | 2022-06-06 |
(R)-3-(4-Chlorophenyl)-β-alaninol Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on (R)-3-(4-Chlorophenyl)-β-alaninol
Introduction to (R)-3-(4-Chlorophenyl)-β-alaninol (CAS No. 1213362-28-7)
(R)-3-(4-Chlorophenyl)-β-alaninol, identified by the Chemical Abstracts Service Number (CAS No.) 1213362-28-7, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This enantiomerically pure compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a chiral center at the β-alanine moiety and a 4-chlorophenyl group makes it a versatile scaffold for designing molecules with specific biological activities.
The< strong>4-chlorophenyl substituent is particularly noteworthy as it introduces electronic and steric effects that can modulate the interactions of the compound with biological targets. This feature is crucial in medicinal chemistry, where subtle changes in molecular structure can lead to significant differences in efficacy and selectivity. The β-alanine backbone provides a stable framework that can be further modified to enhance pharmacological properties.
In recent years, there has been a growing interest in the development of enantiomerically pure compounds for therapeutic applications. The< strong>(R)-configuration of (R)-3-(4-Chlorophenyl)-β-alaninol is particularly relevant, as it ensures that the compound interacts with biological systems in a predictable manner. This is essential for drug candidates that require high specificity to avoid off-target effects and minimize side reactions.
One of the most exciting areas of research involving (R)-3-(4-Chlorophenyl)-β-alaninol is its potential as a building block for more complex drug molecules. Researchers have been exploring its utility in the synthesis of novel inhibitors targeting various enzymes and receptors. For instance, studies have shown that derivatives of this compound can exhibit inhibitory activity against enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.
The< strong>CAS No. 1213362-28-7 serves as a unique identifier for this compound, facilitating its use in scientific literature and patent applications. This standardized nomenclature ensures that researchers around the world can accurately reference and utilize the compound in their studies. The CAS registry system is an indispensable tool for chemists, providing a reliable database for chemical substances.
Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for (R)-3-(4-Chlorophenyl)-β-alaninol. These improvements have made it more accessible for academic and industrial research purposes. Techniques such as asymmetric synthesis and chiral resolution have been particularly valuable in achieving high enantiomeric purity, which is critical for pharmaceutical applications.
The< strong>pharmacological potential of (R)-3-(4-Chlorophenyl)-β-alaninol has also been explored in preclinical studies. These investigations have highlighted its ability to interact with specific biological targets, suggesting possible therapeutic benefits. For example, preliminary data indicate that this compound may have anti-inflammatory properties by modulating key signaling pathways involved in immune responses.
In conclusion, (R)-3-(4-Chlorophenyl)-β-alaninol (CAS No. 1213362-28-7) is a promising compound with significant implications for drug discovery and development. Its unique structural features, combined with its enantiopurity, make it an attractive candidate for further investigation. As research continues to uncover new applications and therapeutic benefits, this compound is poised to play a vital role in the advancement of pharmaceutical science.
1213362-28-7 ((R)-3-(4-Chlorophenyl)-β-alaninol) Related Products
- 147611-61-8(3-AMINO-3-(3,4-DICHLORO-PHENYL)-PROPAN-1-OL)
- 147611-60-7(3-amino-3-(3,4-dichlorophenyl)propan-1-ol)
- 1212999-20-6((3S)-3-amino-3-(3-chlorophenyl)propan-1-ol)
- 1159824-48-2(3-(4-Chlorophenyl)-DL-β-alaninol Hydrochloride)
- 68208-25-3(3-(3-Chlorophenyl)-DL-β-alaninol)
- 1251302-02-9(3-amino-3-(3,5-dichlorophenyl)propan-1-ol)
- 1217859-58-9((S)-3-(3-chlorophenyl)-beta-alaninol hcl)
- 886061-26-3((S)-3-Amino-3-(4-chloro-phenyl)-propan-1-ol)
- 1213949-37-1((R)-3-(3-Chlorophenyl)-β-alaninol)
- 68208-26-4(3-Amino-3-(4-chlorophenyl)-1-propanol)